4-Methallyloxybenzophenone

• Molecular Formula: C17H16O2
• Molecular Weight: 252.31 g/mol
• IUPAC Name: [4-(2-methylprop-2-enoxy)phenyl]-phenylmethanone
• InChI: InChI=1S/C17H16O2/c1-13(2)12-19-16-10-8-15(9-11-16)17(18)14-6-4-3-5-7-14/h3-11H,1,12H2,2H3
• InChI Key: NSZISQULSNKJQG-UHFFFAOYSA-N
• Canonical SMILES: CC(=C)COC1=CC=C(C=C1)C(=O)C2=CC=CC=C2

Description

4-Methallyloxybenzophenone is a useful research compound. Its molecular formula is C17H16O2 and its molecular weight is 252.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 34 g of 4-hydroxybenzophenone, 1.0 g of sodium iodide, 18.7 ml of methallyl chloride, and 25 g of potassium carbonate in 350 ml of acetone was refluxed for 96 h. After cooling the reaction mixture was filtered, concentrated, dissolved in methylene chloride, washed with sodium hydroxide solution, washed with water, dried over magnesium sulfate, and concentrated to obtain crystalline product; 41.6 g; M.P.~85°-86.5° C.